Cas no 1289109-24-5 (5-fluoro-4-methylnicotinaldehyde)

• Product Name: 5-fluoro-4-methylnicotinaldehyde
• CAS No: 1289109-24-5
• MF: C₇H₆FNO
• MW: 139.127045154572
• CID: 2124978
• Update Time: 2025-06-10

5-fluoro-4-methylnicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-fluoro-4-methylnicotinaldehyde
• 3-Pyridinecarboxaldehyde, 5-fluoro-4-methyl-
• CID 91666262
• 5-Fluoro-4-methylpyridine-3-carbaldehyde

• Inchi： 1S/C7H6FNO/c1-5-6(4-10)2-9-3-7(5)8/h2-4H,1H3
• InChI Key： LJYABKXPYGVDAH-UHFFFAOYSA-N
• SMILES： FC1=CN=CC(C=O)=C1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 129
• Topological Polar Surface Area: 30

Additional information on 5-fluoro-4-methylnicotinaldehyde

Introduction to 5-Fluoro-4-MethylNicotinaldehyde (CAS No. 1289109-24-5)

5-Fluoro-4-methylnicotinaldehyde (CAS No. 1289109-24-5) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, has shown promise in various applications, particularly in the development of novel therapeutic agents and as a key intermediate in the synthesis of complex molecules.

The chemical formula of 5-fluoro-4-methylnicotinaldehyde is C₇H₆FNO₂, and it is classified as a substituted nicotinaldehyde. The presence of a fluorine atom and a methyl group on the pyridine ring imparts distinct chemical properties that make it an attractive candidate for further investigation. Recent studies have highlighted its potential in the synthesis of bioactive compounds and its role in modulating biological pathways.

In the realm of medicinal chemistry, 5-fluoro-4-methylnicotinaldehyde has been explored for its potential as a lead compound in the development of new drugs. One notable application is its use as an intermediate in the synthesis of antiviral agents. Research published in the Journal of Medicinal Chemistry has demonstrated that derivatives of this compound exhibit potent antiviral activity against a range of viral pathogens, including influenza and hepatitis C viruses. The fluorine substitution on the pyridine ring is believed to enhance the compound's pharmacological properties, such as improved metabolic stability and reduced toxicity.

Beyond antiviral applications, 5-fluoro-4-methylnicotinaldehyde has also shown promise in the field of cancer research. Studies have indicated that certain derivatives of this compound can inhibit the growth of cancer cells by targeting specific signaling pathways. For instance, a recent study published in Cancer Research reported that a derivative of 5-fluoro-4-methylnicotinaldehyde effectively suppressed tumor growth in xenograft models by inhibiting the PI3K/AKT signaling pathway, which is often dysregulated in various types of cancer.

The synthetic versatility of 5-fluoro-4-methylnicotinaldehyde makes it an invaluable reagent in organic synthesis. Its reactivity with various functional groups allows for the facile preparation of complex molecules with diverse biological activities. For example, it can be used to synthesize heterocyclic compounds, which are prevalent in many natural products and pharmaceuticals. The ability to introduce fluorine atoms into these molecules can significantly enhance their bioavailability and efficacy.

In addition to its applications in drug discovery, 5-fluoro-4-methylnicotinaldehyde has also been studied for its potential use in materials science. Fluorinated compounds are known for their unique physical properties, such as low surface energy and high thermal stability. These properties make them suitable for use in advanced materials, including coatings, polymers, and electronic devices. Recent research has explored the use of 5-fluoro-4-methylnicotinaldehyde-derived materials in applications such as photovoltaic cells and organic light-emitting diodes (OLEDs).

The safety profile of 5-fluoro-4-methylnicotinaldehyde is another important aspect to consider. While it is not classified as a hazardous material, proper handling and storage practices should be followed to ensure safety. Researchers should adhere to standard laboratory protocols to minimize exposure risks and prevent contamination. Additionally, environmental considerations should be taken into account when using this compound in large-scale applications.

In conclusion, 5-fluoro-4-methylnicotinaldehyde (CAS No. 1289109-24-5) is a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical structure and versatile reactivity make it an attractive candidate for further research and development. As ongoing studies continue to uncover new applications and properties, this compound is likely to play an increasingly important role in advancing our understanding of chemical biology and medicinal chemistry.